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Compound of Interest

Compound Name:
Dimethyl pyridine-2,4-

dicarboxylate

Cat. No.: B1295702 Get Quote

In-Depth Technical Guide: Dimethyl Pyridine-2,4-
dicarboxylate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides core information regarding the molecular properties of dimethyl
pyridine-2,4-dicarboxylate, a compound of interest in various research and development

applications.

Molecular and Physical Properties
The fundamental molecular characteristics of dimethyl pyridine-2,4-dicarboxylate are

summarized below. These data are essential for experimental design, analytical method

development, and computational modeling.

Property Value

Molecular Formula C9H9NO4[1][2]

Molecular Weight 195.17 g/mol [1]

IUPAC Name dimethyl pyridine-2,4-dicarboxylate[1]

CAS Number 25658-36-0[1]
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Logical Relationship of Molecular Properties
The relationship between the compound's name, its elemental composition (formula), and its

calculated mass (molecular weight) is a foundational concept in chemistry. The following

diagram illustrates this logical connection.
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Caption: Logical flow from compound name to formula and molecular weight.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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